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Compound of Interest

Compound Name: Ticarcillin sodium

Cat. No.: B1683155

An In-depth Technical Guide to the Chemical Properties and Structure of Ticarcillin Sodium

Introduction

Ticarcillin sodium is a semisynthetic, broad-spectrum carboxypenicillin antibiotic.[1] It exhibits
bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria,
including aerobic and anaerobic species.[2][3] Its primary application is in the treatment of
moderate to severe infections, particularly those caused by susceptible strains of
Pseudomonas aeruginosa.[4][5] Ticarcillin is often combined with a 3-lactamase inhibitor, such
as clavulanic acid, to extend its antibacterial spectrum to include (3-lactamase-producing
bacteria.[2][6] This document provides a detailed overview of its chemical structure,
physicochemical properties, and mechanism of action, intended for researchers and drug
development professionals.

Chemical and Physical Properties

Ticarcillin sodium is typically supplied as a white to pale-yellow powder or crystalline solid.[3]
[6] Itis highly soluble in water.[6]

Table 1: Physicochemical Properties of Ticarcillin Sodium
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Property Value References
Molecular Formula C15H14N2Na206S:2 31718191
Molecular Weight 428.39 g/mol [3][10]
Alternate Molecular Weight 428.4 g/mol ; 430.41 g/mol [71819111]
CAS Number 4697-14-7; 29457-07-6 [3][5][8][11]
Appearance White to light yellow powder or 3]
crystals
Storage Temperature 2-8°C or -20°C [31[11]
UV/Vis. (Amax) 302 nm [5][11]
Topological Polar Surface Area 183 A2 [7119]
Hydrogen Bond Donor Count 1 [9]
Hydrogen Bond Acceptor
C);untg p 8 ]
Rotatable Bond Count 3 [9]
Table 2: Solubility Data for Ticarcillin Sodium
Solvent Solubility References
Water lgogl)y soluble; 86 mg/mL (at (61(6]
PBS (pH 7.2) ~10 mg/mL [11]
DMSO 16-20 mg/mL; 86 mg/mL (at B[]
25°C)
Dimethylformamide (DMF) 20 mg/mL [11]
Ethanol ~2 mg/mL (Slightly Soluble / B[]

Insoluble)
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Note: Discrepancies in reported molecular weight and solubility may be due to variations in
experimental conditions or the specific salt form tested.

Chemical Structure and Identification

Ticarcillin's structure features a (3-lactam ring fused to a thiazolidine ring, characteristic of the
penicillin core. The side chain, attached at the 6-position, is an a-carboxy-3-thienylacetyl group,
which is critical for its broad-spectrum activity.[12]

e |[UPAC Name: disodium;(2S,5R,6R)-6-[[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino]-3,3-
dimethyl-7-ox0-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate[7]

¢ SMILES:CC1(--INVALID-LINK----INVALID-LINK--NC(=0)--INVALID-LINK--C(=0)[O-])C(=0)
[O-])C.[Na+].[Na+][7]

e InChl Key:ZBBCUBMBMZNEME-QBGWIPKPSA-L[10]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7147337.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://precision.fda.gov/ginas/app/ui/substances/fa7d46be-7bde-449a-b84f-54102b0b90b7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of Ticarcillin Sodium

Penam Core

COO~Na*

R-Group Side Chain

Click to download full resolution via product page

Caption: 2D representation of Ticarcillin Sodium structure.
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**4. Mechanism of Action

As a (-lactam antibiotic, ticarcillin's mechanism of action is the inhibition of bacterial cell wall
synthesis.[4][6][13] This process is critical for maintaining the structural integrity of the bacterial
cell.[4]

Target Binding: Ticarcillin binds to and acylates the active site of penicillin-binding proteins
(PBPs).[4][13]

o Enzyme Inhibition: PBPs are essential transpeptidases that catalyze the final step of
peptidoglycan synthesis: the cross-linking of peptide chains.[4] Ticarcillin's inactivation of
these enzymes prevents this crucial cross-linking.[6][7]

o Cell Wall Disruption: The resulting peptidoglycan is improperly formed and structurally weak.

[4]

o Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,
leading to cell lysis and bacterial death, which characterizes its bactericidal effect.[4][7]
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Bacterial Cell Wall Synthesis

Penicillin-Binding Proteins (PBPs)
(Transpeptidases)

Binds to & Inactivates

Stable Cell Wall

Bacterial Cell Survival Cell Lysis & Death
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Start: Pure Bacterial Culture

Prepare Standardized Inoculum
(0.5 McFarland Turbidity)

:

Inoculate Mueller-Hinton Agar Plate
(Create a bacterial lawn)

:

Apply Ticarcillin-Impregnated Disk

:

Incubate Plate
(e.g., 18-24h at 37°C)

:

Measure Zone of Inhibition Diameter (mm)

:

Interpret Results
(Susceptible, Intermediate, Resistant)

End: Susceptibility Determined

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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